Cas no 61702-91-8 ((tert-butyl)quinoline)

• Product Name: (tert-butyl)quinoline
• CAS No: 61702-91-8
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 954937
• PubChem ID: 109127
• Update Time: 2025-04-19

(tert-butyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (tert-butyl)quinoline
• 2-tert-butylquinoline
• 5-tert-butylquinoline
• p-tertiary-Butylquinoline
• Quinoline, (1,1-dimethylethyl)-
• SCHEMBL761999
• CWVYYJOLOZEZOF-UHFFFAOYSA-N
• 61702-91-8
• DTXSID10866871
• NS00012070
• EINECS 262-927-9

• Inchi： 1S/C13H15N/c1-13(2,3)11-7-4-8-12-10(11)6-5-9-14-12/h4-9H,1-3H3
• InChI Key： CWVYYJOLOZEZOF-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC=C2C(C)(C)C

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.009
• Boiling Point: 271.9°C at 760 mmHg
• Flash Point: 107.9°C
• Refractive Index: 1.574
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives